Room-temperature spin crossover and Langmuir–Blodgett film formation of an iron(ii) triazole complex featuring a long alkyl chain substituent: the tail that wags the dog†

Chemical Communications Pub Date: 2010-07-07 DOI: 10.1039/C0CC01008A

Abstract

[FeII(C16dpt)2(NCS)2]·⅔H2O displays temperature-mediated spin crossover (SCO) with T½ = 290 K and the long alkyl chain substituent on the dipyridyltriazole ligand facilitates the formation of a stable Langmuir–Blodgett film at an air–water interface.

Graphical abstract: Room-temperature spin crossover and Langmuir–Blodgett film formation of an iron(ii) triazole complex featuring a long alkyl chain substituent: the tail that wags the dog
Room-temperature spin crossover and Langmuir–Blodgett film formation of an iron(ii) triazole complex featuring a long alkyl chain substituent: the tail that wags the dog†
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